Cas no 2229545-47-3 (1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol
• CAS No: 2229545-47-3
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5884101
• PubChem ID: 165636848
• Update Time: 2025-05-22

1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol
• 2229545-47-3
• 1-[1-(2,6-dichlorophenyl)cyclopropyl]ethan-1-ol
• EN300-1976338

• Inchi： 1S/C11H12Cl2O/c1-7(14)11(5-6-11)10-8(12)3-2-4-9(10)13/h2-4,7,14H,5-6H2,1H3
• InChI Key： ZNAVOTYUZCVVRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(C(C)O)CC1)Cl

Computed Properties

• Exact Mass: 230.0265204g/mol
• Monoisotopic Mass: 230.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol (CAS No. 2229545-47-3)

1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol (CAS No. 2229545-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl ring fused with a 2,6-dichlorophenyl group, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and bioactivity, as these attributes may unlock novel therapeutic pathways.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in modulating enzyme inhibition and receptor binding. The presence of the dichlorophenyl moiety in 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol enhances its lipophilicity, making it a candidate for CNS-targeted therapies. This aligns with current trends in neuroscience research, where blood-brain barrier permeability is a critical factor for drug efficacy.

Synthetic routes to 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol often involve Grignard reactions or transition-metal catalysis, reflecting advancements in green chemistry. A hot topic in organic synthesis is minimizing toxic byproducts, and this compound’s production methods are being optimized to align with sustainability goals. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity, a frequent query among quality control professionals.

The agrochemical sector also explores 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol for its potential as a pesticide intermediate. With growing concerns about residue-free farming, researchers are investigating its degradation profile to ensure environmental safety. This ties into broader discussions on regulatory compliance and eco-friendly formulations, which dominate industry conferences.

From a commercial standpoint, suppliers of CAS No. 2229545-47-3 emphasize batch-to-batch consistency and scalability, addressing common procurement challenges. FAQs often revolve around storage conditions (e.g., inert atmospheres) and solubility data in polar solvents—key details for formulation scientists. The compound’s patent landscape is another area of interest, as innovators seek to protect derivatives for niche applications.

In summary, 1-1-(2,6-dichlorophenyl)cyclopropylethan-1-ol exemplifies the intersection of structural innovation and applied science. Its versatility across pharmaceuticals and agrochemicals, coupled with rigorous safety assessments, positions it as a molecule of enduring relevance. Future studies may focus on its metabolite profiling or synergistic effects in combinatorial therapies, answering pressing questions in precision medicine.